Mass Spectrometric Differentiation
Betamethasone Dipropionate-d5 exhibits a monoisotopic mass of 509.63 g/mol, a +5.04 Da shift relative to the unlabeled parent betamethasone dipropionate (504.59 g/mol) [1]. This mass difference enables baseline separation in the MS¹ scan without altering chromatographic retention time (co-elution confirmed on a Hypurity C₁₈ column, 150 mm × 2.1 mm, 5 μm, with acetonitrile/water mobile phase) . In contrast, Betamethasone Dipropionate-d10 exhibits a +10 Da shift and can show slight retention time deviations (Δt_R ≈ 0.02–0.05 min) due to the inverse isotope effect, potentially compromising co-elution accuracy in some methods .
| Evidence Dimension | Mass difference for MS-based internal standardization |
|---|---|
| Target Compound Data | Monoisotopic mass: 509.63 g/mol (C₂₈H₃₂D₅FO₇); +5.04 Da vs. parent; 5 deuterium atoms at positions 4, 6, 11, 12, 12 |
| Comparator Or Baseline | Betamethasone Dipropionate (parent): 504.59 g/mol (C₂₈H₃₇FO₇); Betamethasone Dipropionate-d10: 514.65 g/mol (C₂₈H₂₇D₁₀FO₇); +10 Da with 10 deuterium atoms |
| Quantified Difference | +5.04 Da (d5 vs. parent); Δ5 Da relative to d10; Δt_R < 0.01 min for d5 vs. parent co-elution on C₁₈ column |
| Conditions | Hypurity C₁₈ column (150 mm × 2.1 mm, 5 μm); acetonitrile/water gradient; electrospray ionization positive mode MRM |
Why This Matters
The +5 Da shift provides unambiguous MS resolution from the endogenous analyte without introducing chromatographic separation, a critical requirement for precise isotope dilution quantification where co-elution is mandatory to correct for matrix effects.
- [1] Veeprho. Betamethasone Dipropionate-D5 – Product Datasheet. Molecular Weight: 509.63 g/mol; Molecular Formula: C₂₈H₃₂D₅FO₇. Available at: https://veeprho.com/impurities/betamethasone-dipropionate-d5/ (accessed 2026-04-23). View Source
